No Gel-to-Liquid Phase Transition
DPhPC exhibits no detectable gel-to-liquid crystalline phase transition (Tm) over the range −120 °C to +120 °C, meaning its bilayers remain in a uniform fluid lamellar phase across all experimentally accessible temperatures . In contrast, DOPC has Tm ≈ −17 °C, POPC has Tm ≈ −2 °C, and DPPC has Tm ≈ 41 °C [1][2]. DPPC undergoes a clear gel-to-fluid transition observable by neutron scattering, whereas DPhPC bilayers display dynamics consistent with a fluid phase over a wide temperature window [3]. Users requiring a single lipid formulation that maintains isotropic fluidity from sub-zero cryo-EM conditions to elevated-temperature electrophysiology protocols cannot achieve this with DOPC, POPC, or DPPC.
| Evidence Dimension | Gel-to-liquid crystalline phase transition temperature (Tm) |
|---|---|
| Target Compound Data | No detectable Tm from −120 °C to +120 °C |
| Comparator Or Baseline | DOPC: Tm ≈ −17 °C; POPC: Tm ≈ −2 °C; DPPC: Tm ≈ 41 °C; DSPC: Tm ≈ 55 °C |
| Quantified Difference | DPhPC operability range exceeds DOPC by >100 °C on the low-temperature side and exceeds DPPC by >80 °C on the high-temperature side |
| Conditions | Differential scanning calorimetry (DSC); neutron backscattering spectroscopy (EMU); at full hydration |
Why This Matters
The absence of a phase transition eliminates temperature-induced domain formation and fluidity loss, enabling a single lipid formulation for experiments spanning cryogenic to hyperthermic conditions.
- [1] NOF America Corporation. COATSOME MC-8181 (DOPC) Product Information. Tc ≈ -18°C. https://nofamerica.com. View Source
- [2] Helsinki Nanoplasmonic Sensing Study. Determination of the main phase transition temperature of phospholipids. 2018. DPPC Tm = 41.0 °C; DSPC Tm = 55.5 °C. View Source
- [3] Klapproth A, Garvey C, Poger D, Georgii R. Role of methyl substitutions in maintaining the fluid phase of a phospholipid. European Conference on Neutron Scattering 2023. Comparison of DPhPC and DPPC bilayers by neutron diffraction and backscattering. View Source
